Methyl 4-((7-((2-methoxyethyl)carbamoyl)-4-oxo-3-phenethyl-3,4-dihydroquinazolin-2-yl)thio)-3-oxobutanoate

• IUPAC Name: methyl 4-[7-(2-methoxyethylcarbamoyl)-4-oxo-3-(2-phenylethyl)quinazolin-2-yl]sulfanyl-3-oxobutanoate
• InChI: InChI=1S/C25H27N3O6S/c1-33-13-11-26-23(31)18-8-9-20-21(14-18)27-25(35-16-19(29)15-22(30)34-2)28(24(20)32)12-10-17-6-4-3-5-7-17/h3-9,14H,10-13,15-16H2,1-2H3,(H,26,31)
• InChI Key: IBHGFONDAXSBRI-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC2=C(C=C1)C(=O)N(C(=N2)SCC(=O)CC(=O)OC)CCC3=CC=CC=C3
• Molecular Formula: C25H27N3O6S
• Molecular Weight: 497.6 g/mol

Description

Compounds like the one you mentioned often contain functional groups that are common in organic chemistry, such as carbamoyl, methoxyethyl, and quinazolinone groups. These functional groups can confer specific chemical properties to the compound.

Synthesis Analysis

The synthesis of complex organic compounds often involves multiple steps, each introducing a new functional group or building block. For example, carbamoyl groups can be introduced through reactions with isocyanates, and quinazolinones can be synthesized through the condensation of anthranilic acid derivatives.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information on the compound’s molecular weight, the connectivity of its atoms, and its three-dimensional structure.

Chemical Reactions Analysis

The reactivity of a compound is determined by its functional groups. For example, carbamoyl groups can participate in reactions with nucleophiles, and quinazolinones can undergo reactions at the carbonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, solubility, and stability, can be determined through various experimental techniques. These properties are influenced by the compound’s molecular structure.

Scientific Research Applications

Suzuki–Miyaura Coupling

• Role of Methyl 4-((7-((2-methoxyethyl)carbamoyl)-4-oxo-3-phenethyl-3,4-dihydroquinazolin-2-yl)thio)-3-oxobutanoate :
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Synthetic Chemistry

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Medicinal Chemistry

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Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is often studied in the context of drug discovery, where the compound’s interactions with proteins and other biomolecules are investigated.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and biological activity. Material safety data sheets (MSDS) provide information on the potential hazards of a compound, as well as guidelines for its safe handling and disposal.

Future Directions

The study of new organic compounds is a vibrant field of research with many potential applications, including the development of new drugs, materials, and chemical reactions. Future research on your compound of interest could involve further investigations into its synthesis, reactivity, and potential applications.